6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 6-[(2-methylphenoxy)methyl]-3-(phenylsulfanylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4OS2/c1-13-7-5-6-10-15(13)23-11-17-21-22-16(19-20-18(22)25-17)12-24-14-8-3-2-4-9-14/h2-10H,11-12H2,1H3
• InChI Key: NGJXSTJBSNNZTC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OCC2=NN3C(=NN=C3S2)CSC4=CC=CC=C4

Description

6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives, which have been reported to possess various biological activities such as antitumor, antimicrobial, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. The antimicrobial activity of this compound is believed to be due to its ability to disrupt bacterial cell membranes. The anti-inflammatory activity of this compound is believed to be due to its ability to inhibit the activation of nuclear factor-kappa B, a transcription factor that plays a key role in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits significant biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been reported to possess antimicrobial activity by disrupting bacterial cell membranes. Furthermore, this compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole for lab experiments include its potential therapeutic applications, its ability to inhibit the growth of cancer cells, and its antimicrobial and anti-inflammatory properties. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the research on 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further studies on the mechanism of action of this compound to fully understand its therapeutic potential.
2. Development of analogs of this compound with improved pharmacological properties.
3. Evaluation of the toxicity of this compound in animal models.
4. Studies on the pharmacokinetics and pharmacodynamics of this compound to determine its optimal dosing regimen.
5. Investigation of the potential synergistic effects of this compound with other anticancer agents.
6. Clinical trials to evaluate the safety and efficacy of this compound in humans.
In conclusion, 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has potential therapeutic applications due to its antitumor, antimicrobial, and anti-inflammatory properties. Further research is needed to fully understand its mechanism of action, toxicity, and pharmacological properties. However, the future directions for research on this compound are promising and may lead to the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The most common method involves the reaction of 2-methylphenol with 2-chloromethyl-4-nitrophenyl sulfide in the presence of sodium hydride and dimethylformamide to obtain 2-(2-methylphenoxy)methylthio-4-nitrophenol. This intermediate is then reacted with thiosemicarbazide in the presence of sodium acetate and acetic acid to obtain the target compound.

Scientific Research Applications

6-[(2-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to possess various biological activities, making it a potential candidate for drug development. Studies have shown that this compound exhibits significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been reported to possess antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Furthermore, this compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.